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Compound of Interest

Compound Name: 7-O-methylepimedonin G

Cat. No.: B12390357

In-Depth Technical Guide: 7-O-
methylepimedonin G

For Researchers, Scientists, and Drug Development Professionals

Abstract

7-O-methylepimedonin G is a naturally occurring prenylated 2-phenoxychromone isolated
from the aerial parts of Epimedium brevicornum. This technical guide provides a
comprehensive overview of its physical and chemical properties, including detailed
spectroscopic data for its structural elucidation. Furthermore, this document outlines the
experimental protocols for its isolation and characterization, providing a foundational resource
for researchers in natural product chemistry, pharmacology, and drug discovery.

Physicochemical Properties

7-O-methylepimedonin G is a structurally complex flavonoid derivative. Its core structure is a
chromone ring system substituted with a phenoxy group and a prenyl moiety, with a methoxy
group at the 7-position.
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Property Value Source
Molecular Formula C26H2807 [1]
Molecular Weight 452.5 g/mol [1]
Appearance White amorphous powder [1]
Optical Rotation [0]?°D -15.7 (c 0.5, MeOH) [1]

CAS Number 2220243-40-1

Storage (Powder) -20°C for 3 years

Storage (In Solvent) -80°C for 1 year

Spectroscopic Data

The structural confirmation of 7-O-methylepimedonin G is based on extensive spectroscopic

analysis, including Nuclear Magnetic Resonance (NMR) and High-Resolution Mass

Spectrometry (HRMS).

NMR Spectroscopy

The *H and 3C NMR spectra were recorded in CDsOD. The chemical shifts (d) are reported in

parts per million (ppm) and coupling constants (J) in Hertz (Hz).
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Position 13C NMR (3, ppm) 'H NMR (8, ppm, J in Hz)
2 164.5

3 108.9 6.20 (s)

4 177.1

5 162.8

6 98.9 6.35(d, J=2.2)
7 166.4

8 93.7 6.71(d, J=2.2)
9 158.4

10 107.2

1 158.1

2' 116.5 7.08 (d, J=8.8)
3 129.8 6.88 (d, J = 8.8)
4" 122.9

5' 129.8 6.88 (d, J = 8.8)
6' 116.5 7.08 (d, J=8.8)
1" 22.8 3.30(d, J=7.2)
2" 123.4 5.22(t, J=7.2)
3" 132.1

4" 17.9 1.78 (s)

5" 25.9 1.67 (s)
7-OCHs 56.1 3.89 (s)

High-Resolution Mass Spectrometry (HRMS)

e Method: Electrospray lonization (ESI)
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e [M + H]*: Calculated for C26H2007%: 453.1908; Found: 453.1911[1]

Experimental Protocols
Isolation and Purification of 7-O-methylepimedonin G

The following is a generalized workflow for the isolation of 7-O-methylepimedonin G from
Epimedium brevicornum.
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Figure 1: Isolation workflow for 7-O-methylepimedonin G.
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Structural Elucidation

The structure of 7-O-methylepimedonin G was determined using a combination of

spectroscopic technigues.
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[NMR Spectroscopy

HRMS Analysis

1H & 3C NMR

Molecular Formula 2D NMR (COSY, HSQC, HMBCD

Functional Groups & Proton/Carbon Skeleton Connectivity & Spatial Relationships

Structure of 7-O-methylepimedonin G

Click to download full resolution via product page

Figure 2: Spectroscopic workflow for structure elucidation.

Biological Activity

Currently, there is limited published data specifically detailing the biological activities of 7-O-
methylepimedonin G. However, many prenylated flavonoids isolated from Epimedium species
have demonstrated a range of pharmacological effects, including cytotoxic, anti-inflammatory,
and neuroprotective activities. A related compound, epimedonin L, isolated in the same study,
exhibited cytotoxic activity against four human cancer cell lines (HL-60, A-549, MCF-7, and
SW-480) with 1Cso values of <10 pyM[1]. Further research is warranted to investigate the
potential biological activities of 7-O-methylepimedonin G.
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Conclusion

7-O-methylepimedonin G is a well-characterized prenylated 2-phenoxychromone from
Epimedium brevicornum. This guide provides essential physicochemical and spectroscopic
data, along with standardized experimental workflows, to support further research and
development. The information presented herein serves as a valuable resource for scientists
engaged in the fields of natural product chemistry, medicinal chemistry, and pharmacology.
Future studies are encouraged to explore the pharmacological potential of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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